Cas no 80254-83-7 ([1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER)

• Product name: [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER
• CAS No: 80254-83-7
• MF: C₁₄H₁₁O₂F
• MW: 230.234
• CID: 3169422
• PubChem ID: 1392938

[1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER
• SCHEMBL7824107
• Methyl 2'-fluoro-[1,1'-biphenyl]-3-carboxylate
• 80254-83-7
• Methyl 2a(2)-fluoro[1,1a(2)-biphenyl]-3-carboxylate
• DTXSID901253875
• AKOS004114084
• methyl 2'-fluoro[1,1'-biphenyl]-3-carboxylate
• Methyl 3-(2-fluorophenyl)benzoate

• Inchi： InChI=1S/C14H11FO2/c1-17-14(16)11-6-4-5-10(9-11)12-7-2-3-8-13(12)15/h2-9H,1H3
• InChI Key： DNJLZWPDHXDLQP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.5

Additional information on [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER

[1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER (CAS No. 80254-83-7)

[1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER (CAS No. 80254-83-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a biphenyl core with a carboxylic acid methyl ester group and a fluorine substituent. These characteristics contribute to its potential as a valuable intermediate in the development of novel drugs and materials.

The molecular formula of [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER is C₁₄H₁₁FO₂, and its molecular weight is approximately 234.23 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), making it suitable for a wide range of chemical reactions and processes.

In the pharmaceutical industry, [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have utilized this compound as a key intermediate in the synthesis of small molecules that exhibit potent anticancer activity by inhibiting specific enzymes involved in cell proliferation and survival.

One notable application of [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER is in the field of medicinal chemistry. The presence of the fluorine substituent can significantly enhance the pharmacological properties of the final drug product. Fluorine atoms are known to improve the metabolic stability and bioavailability of drug molecules, making them more effective in vivo. Additionally, the biphenyl core provides a rigid structure that can enhance the binding affinity of the molecule to its target protein or receptor.

In materials science, [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER has been investigated for its potential use in the development of advanced materials with unique optical and electronic properties. The biphenyl moiety can serve as a π-conjugated system that facilitates charge transport and energy transfer processes. This makes it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER typically involves several steps. One common approach is to start with 2-fluorobiphenyl and introduce the carboxylic acid methyl ester group through a series of reactions such as Suzuki coupling and esterification. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols for this compound.

Safety considerations are an important aspect when handling [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible substances.

In conclusion, [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 2'-FLUORO-, METHYL ESTER (CAS No. 80254-83-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to explore new avenues for its utilization, further highlighting its importance in modern chemistry.